Calcium ion

Specification

• Description: Calcium(2+), also known as ca(2+) or calcium ion, belongs to the class of inorganic compounds known as homogeneous alkaline earth metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a alkaline earth metal atom. Calcium(2+) has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Calcium(2+) exists in all eukaryotes, ranging from yeast to humans. In humans, calcium(2+) is involved in the bevantolol action pathway, the ketotifen H1-antihistamine action pathway, the alfentanil action pathway, and the orphenadrine H1-antihistamine action pathway. Calcium(2+) is also involved in several metabolic disorders, some of which include the histidinemia pathway, the lesch-nyhan syndrome (LNS) pathway, molybdenum cofactor deficiency, and the mucopolysaccharidosis vi. sly syndrome pathway. Outside of the human body, calcium(2+) can be found in a number of food items such as pepper (capsicum), japanese walnut, turnip, and fruits. This makes calcium(2+) a potential biomarker for the consumption of these food products. Calcium(2+) is a potentially toxic compound.; Calcium Cation is the metabolically-active portion of calcium, not bound to proteins, circulating in the blood.; Calcium(2+) is a calcium cation, a divalent metal cation and a monoatomic dication. It has a role as a human metabolite and a cofactor.
• CAS No.: 11079-03-1
• Molecular Formula: Ca+2
• Molecular Weight: 40.08 g/mol
• IUPAC Name: calcium(2+)
• Standard InChI: InChI=1S/Ca/q+2
• Standard InChI Key: BHPQYMZQTOCNFJ-UHFFFAOYSA-N
• SMILES: [Ca+2]
• Canonical SMILES: [Ca+2]
• Melting Point: 850°C